2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: 2-[4-(2-amino-2-oxoethyl)sulfanyl-5-chloro-6-oxopyridazin-1-yl]-N-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C15H15ClN4O5S2/c1-27(24,25)10-4-2-9(3-5-10)19-13(22)7-20-15(23)14(16)11(6-18-20)26-8-12(17)21/h2-6H,7-8H2,1H3,(H2,17,21)(H,19,22)
• InChI Key: KLNDRRWCSREUOK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)N)Cl
• Molecular Formula: C15H15ClN4O5S2
• Molecular Weight: 430.9 g/mol
• CAS No.: 1251684-05-5

Description

2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(4-(methylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C15H15ClN4O5S2 and its molecular weight is 430.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Novel heterocyclic compounds incorporating sulfamoyl moieties have been synthesized for their potential use as antimicrobial agents. These compounds, derived from similar structures, have shown promising results in inhibiting bacterial and fungal growth. For instance, Darwish et al. (2014) synthesized new heterocyclic compounds suitable as antimicrobial agents through a series of reactions involving N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide. The compounds were evaluated for their in vitro antibacterial and antifungal activities, demonstrating significant potential (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antimicrobial Activity and Quantum Calculations

The reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles has been explored, yielding compounds with notable antimicrobial activity. Fahim and Ismael (2019) conducted a study focusing on the synthesis of novel sulphonamide derivatives and their antimicrobial efficacy. Additionally, quantum calculations provided insights into the structural features contributing to their activity. This research highlights the compound's relevance in developing new antimicrobial agents (Fahim & Ismael, 2019).

Antimalarial and COVID-19 Research

Investigations into the antimalarial properties of sulfonamides have extended into exploring their potential against COVID-19. Fahim and Ismael (2021) examined sulfonamide derivatives for their in vitro antimalarial activity and conducted a molecular docking study to assess their efficacy against SARS-CoV-2. This research illustrates the compound's versatility and potential in addressing current global health challenges (Fahim & Ismael, 2021).